2-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-(5-bromo-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-bromo-3-methylpyrazol-1-yl)-N-(5-bromo-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C9H8Br2N4OS/c1-5-6(10)3-15(14-5)4-8(16)13-9-12-2-7(11)17-9/h2-3H,4H2,1H3,(H,12,13,16)
• InChI Key: WLQWLJAQPIOZSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1Br)CC(=O)NC2=NC=C(S2)Br
• Molecular Formula: C9H8Br2N4OS
• Molecular Weight: 380.06 g/mol

Description

2-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-(5-bromo-1,3-thiazol-2-yl)acetamide is a synthetic organic compound that features both pyrazole and thiazole rings. These heterocyclic structures are often found in various biologically active molecules, making this compound of interest in medicinal chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-(5-bromo-1,3-thiazol-2-yl)acetamide typically involves multi-step organic reactions. A common approach might include:

Formation of the Pyrazole Ring: Starting with a suitable precursor, such as 4-bromo-3-methyl-1H-pyrazole, which can be synthesized through cyclization reactions involving hydrazines and 1,3-diketones.

Formation of the Thiazole Ring: The 5-bromo-1,3-thiazole moiety can be synthesized from thioamides and α-haloketones.

Coupling Reaction: The final step involves coupling the pyrazole and thiazole rings via an acetamide linkage. This can be achieved through nucleophilic substitution reactions under appropriate conditions, such as using a base like potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF).

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, automated synthesis, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the pyrazole or thiazole rings, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions could target the bromine atoms, potentially leading to debromination and the formation of hydrogenated derivatives.

Substitution: The bromine atoms in the compound make it susceptible to nucleophilic substitution reactions, where the bromine can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) under acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation using palladium on carbon (Pd/C).

Substitution: Nucleophiles such as sodium azide (NaN₃) or sodium methoxide (NaOMe) in polar aprotic solvents like DMF or dimethyl sulfoxide (DMSO).

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution could produce a variety of substituted acetamides.

Scientific Research Applications

2-(4-bromo-3-methyl-1H-pyrazol-1-yl)-N-(5-bromo-1,3-thiazol-2-yl)acetamide may have applications in several fields:

Chemistry: As an intermediate in